N-[4-(4-benzylpiperazin-1-yl)phenyl]-3,4,5-trimethoxybenzamide

• Molecular Formula: C27H31N3O4
• Molecular Weight: 461.6 g/mol
• IUPAC Name: N-[4-(4-benzylpiperazin-1-yl)phenyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C27H31N3O4/c1-32-24-17-21(18-25(33-2)26(24)34-3)27(31)28-22-9-11-23(12-10-22)30-15-13-29(14-16-30)19-20-7-5-4-6-8-20/h4-12,17-18H,13-16,19H2,1-3H3,(H,28,31)
• InChI Key: XBOAHZJPXZZSNF-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)CC4=CC=CC=C4

Description

N-[4-(4-benzylpiperazin-1-yl)phenyl]-3,4,5-trimethoxybenzamide, commonly known as TFMPP, is a synthetic compound that belongs to the class of phenylpiperazine derivatives. TFMPP was first synthesized in the 1970s and has since been studied extensively for its potential therapeutic applications.

Mechanism of Action

TFMPP acts as a serotonin receptor agonist, specifically targeting the 5-HT1A, 5-HT1B, and 5-HT2A receptors. It also has affinity for the dopamine D2 receptor. TFMPP's mechanism of action is similar to that of other phenylpiperazine derivatives, such as mCPP, which has been shown to induce anxiety-like behavior in animal models.
Biochemical and Physiological Effects:
TFMPP has been shown to increase locomotor activity, induce hypothermia, and decrease body weight in animal models. It has also been shown to induce hyperthermia and tachycardia in humans. TFMPP's effects on the central nervous system are thought to be mediated by its interaction with serotonin and dopamine receptors.

Advantages and Limitations for Lab Experiments

One advantage of TFMPP is its relatively high potency, which allows for the use of lower doses in animal studies. However, TFMPP's effects on behavior and physiology can be highly variable, making it difficult to interpret results. Additionally, TFMPP has a short half-life, which can complicate experimental design.

Future Directions

Future research on TFMPP could focus on its potential therapeutic applications, particularly in the treatment of anxiety and depression. Further investigation into its mechanism of action could also provide insight into the role of serotonin and dopamine receptors in these disorders. Additionally, the development of more selective agonists could help to minimize TFMPP's side effects and increase its therapeutic potential.

Synthesis Methods

The synthesis of TFMPP involves the reaction of 3,4,5-trimethoxybenzoic acid with benzylamine to form the corresponding benzyl ester. This is followed by the reaction of the benzyl ester with 4-(4-chlorophenyl)piperazine to form TFMPP. The purity of TFMPP can be improved through recrystallization or chromatography.

Scientific Research Applications

TFMPP has been extensively studied for its potential therapeutic applications, including its use as an antidepressant, anxiolytic, and analgesic agent. It has also been investigated for its potential use in the treatment of Parkinson's disease and schizophrenia.